![molecular formula C14H20N2 B8625855 8-(Pyridin-4-yl)-2-azaspiro[4.5]decane](/img/structure/B8625855.png)
8-(Pyridin-4-yl)-2-azaspiro[4.5]decane
Cat. No. B8625855
M. Wt: 216.32 g/mol
InChI Key: REYMPXXKOPTETK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08455475B2
Procedure details
A solution of benzyl-8-(pyridin-4-yl)-2-azaspiro[4.5]dec-7-ene (300 mg, 0.987 mmol, 1.0 eq.) in MeOH (10 ml) was degassed with argon for 15 min followed by addition of Pd(OH)2 (150 mg). The reaction mixture was stirred under H2 balloon pressure for 4 h. After completion of the reaction (monitored by LCMS), the reaction mixture was filtered through celite and the filtrate was concentrated under reduced pressure to yield the desired compound as an off-white solid which was used in the next step without further purification. Yield: 80% (170 mg, 0.787 mmol).
Name
benzyl-8-(pyridin-4-yl)-2-azaspiro[4.5]dec-7-ene
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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C([CH:8]1[C:12]2([CH2:17][CH2:16][C:15]([C:18]3[CH:23]=[CH:22][N:21]=[CH:20][CH:19]=3)=[CH:14][CH2:13]2)[CH2:11][CH2:10][NH:9]1)C1C=CC=CC=1>CO.[OH-].[OH-].[Pd+2]>[N:21]1[CH:20]=[CH:19][C:18]([CH:15]2[CH2:16][CH2:17][C:12]3([CH2:8][NH:9][CH2:10][CH2:11]3)[CH2:13][CH2:14]2)=[CH:23][CH:22]=1 |f:2.3.4|
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Inputs
Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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The reaction mixture was stirred under H2 balloon pressure for 4 h
|
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
After completion of the reaction (monitored by LCMS)
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the reaction mixture was filtered through celite
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CC=C(C=C1)C1CCC2(CCNC2)CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 80% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
